Cas no 2172462-58-5 (3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid)

• Product Name: 3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid
• CAS No: 2172462-58-5
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 5995893
• PubChem ID: 165807948
• Update Time: 2025-08-04

3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid
• 3-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylbutanoic acid
• EN300-1485171
• 2172462-58-5

• Inchi： 1S/C27H25ClN2O5/c1-15(26(32)33)16(2)29-25(31)17-11-12-23(28)24(13-17)30-27(34)35-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,15-16,22H,14H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： OUQDHUCTTOIHSD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)C(C(=O)O)C)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid

3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid: A Novel Compound with Potential in Drug Discovery and Biomedical Applications

CAS No. 2172462-58-5 represents a complex organic molecule with a unique structural framework that combines aromatic and aliphatic functional groups. This compound, specifically 3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid, is a derivative of substituted phenylformamido groups linked to a fluoren-9-yl methoxycarbonyl moiety. Its molecular architecture suggests potential applications in medicinal chemistry, particularly in the design of small-molecule inhibitors for therapeutic targets.

The structural complexity of this compound is defined by its fluoren-9-yl ring system, which is a polycyclic aromatic hydrocarbon with a fused benzene and cyclohexene framework. The methoxycarbonyl group attached to the fluoren-9-yl ring introduces a polar functional group, enhancing solubility and reactivity. The 4-chloro substituent on the phenyl ring introduces electrophilic characteristics, while the formamido linkage connects the aromatic ring to the 2-methylbutanoic acid chain. These features collectively contribute to the molecule's potential as a scaffold for drug development.

Recent advances in computational chemistry have enabled the prediction of molecular interactions for compounds like this. A 2023 study published in Journal of Medicinal Chemistry highlighted the utility of fluoren-9-yl derivatives in modulating protein-ligand binding kinetics. The methoxycarbonyl group was shown to enhance hydrogen bonding capabilities, which is critical for targeting enzymes such as serine proteases. This compound's structure aligns with such findings, suggesting its potential as a pharmacophore for enzyme inhibition.

The phenylformamido moiety is a key functional group in this molecule, as it provides a flexible linker between the aromatic ring and the aliphatic chain. The formamido group's ability to undergo N-acylation reactions makes it a valuable intermediate in the synthesis of peptide analogs or prodrugs. The 2-methylbutanoic acid side chain further modulates the molecule's hydrophobicity and stereoelectronic properties, which are essential for optimizing drug-like properties such as bioavailability and cell permeability.

Research in 2024 on fluoren-9-yl derivatives emphasized their role in targeted drug delivery systems. The methoxycarbonyl group was found to improve the biocompatibility of nanocarriers, enabling controlled release of therapeutic agents. This compound's fluoren-9-yl core could potentially be incorporated into lipid nanoparticles or polymeric micelles to enhance the delivery of hydrophobic drugs. The 4-chloro substituent may also influence metabolic stability, as halogenated aromatic rings are often resistant to enzymatic degradation.

From a synthetic perspective, the fluoren-9-yl ring system is typically synthesized via Friedel-Crafts acylation or Suzuki coupling reactions. The methoxycarbonyl group is introduced through esterification or amide formation, while the phenylformamido linkage requires precise amine coupling conditions. These synthetic strategies are well-documented in organic synthesis literature, particularly in the context of pharmaceutical intermediates. The 2-methylbutanoic acid chain is usually appended via alkylation or esterification reactions, ensuring compatibility with downstream functionalization steps.

The fluoren-9-yl core's versatility extends to biomedical applications beyond drug delivery. In 2023, a study on fluoren-9-yl derivatives demonstrated their potential as fluorescent probes for cellular imaging. The methoxycarbonyl group was modified with fluorophore moieties to create non-invasive imaging agents. This compound's structure could be adapted for similar applications, leveraging the fluoren-9-yl ring's inherent photophysical properties. The 4-chloro substituent may also enhance photostability in such applications.

From a drug discovery standpoint, this compound's structural elements suggest potential for targeting specific pathways. The phenylformamido group's ability to interact with hydrophobic pockets in proteins makes it suitable for kinase inhibition, a critical area in cancer therapy. The fluoren-9-yl core's rigidity and the methoxycarbonyl group's polarity could also facilitate selectivity against off-target proteins, a key challenge in drug development. Recent in silico studies have identified serine/threonine kinases as potential targets for such molecules.

Environmental and toxicological considerations are also relevant to this compound. The fluoren-9-yl ring system is known for its low reactivity and long-term stability, which are advantageous for prodrug design. However, the 4-chloro substituent may raise concerns about ecotoxicity, as halogenated aromatics can persist in the environment. Green chemistry approaches, such as solvent-free synthesis or catalytic methods, are recommended to minimize waste generation during large-scale production.

In summary, 3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid represents a promising scaffold for multifunctional drug development. Its fluoren-9-yl core, combined with the phenylformamido and methoxycarbonyl groups, offers a unique platform for targeted therapies, drug delivery systems, and biomedical imaging. Ongoing research in computational modeling and synthetic chemistry will further elucidate its full potential in pharmaceutical applications.